![molecular formula C8H10N2O B160978 4-amino-N-methylbenzamide CAS No. 6274-22-2](/img/structure/B160978.png)
4-amino-N-methylbenzamide
Overview
Description
4-amino-N-methylbenzamide is a compound with the molecular formula C8H10N2O . It is an important intermediate in the synthesis of certain pharmaceuticals .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One common method involves the reaction of benzoic acid with dry DCM and a catalytic amount of DMF . The reaction mixture is cooled to 0°C and stirred for 5 minutes. Then, (COCl)2 is added dropwise to the reaction mixture and stirred at room temperature for 4 hours .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with an amide group and a methyl group . The exact mass of the molecule is 150.079312947 g/mol .Chemical Reactions Analysis
As an amide, this compound can react with azo and diazo compounds to generate toxic gases . It can also form flammable gases when reacted with strong reducing agents .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 364.1°C at 760 mmHg and a melting point of 181°C .Scientific Research Applications
1. Potential Anticancer Agent
A derivative of 4-amino-N-methylbenzamide, identified as AZD4877, has been highlighted as a potential anticancer agent. AZD4877, a novel kinesin spindle protein inhibitor, exhibits significant biochemical potency and pharmaceutical properties suitable for clinical development. It has demonstrated efficacy in arresting cells in mitosis, leading to cellular death, which is characteristic of KSP inhibition (Theoclitou et al., 2011).
2. Thermal Stability Analysis
Research focusing on 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA), a compound related to this compound, has provided insights into its thermal stability. This study utilized dynamic DSC curves to obtain critical thermodynamic data like activation energy, initial decomposition temperature, and heat release for the thermal decomposition of ADMBA (Cong & Cheng, 2021).
3. Environmental Application
A derivative of this compound was used to create a composite material for environmental applications, specifically for the removal of Ni(II) from aqueous solutions. This study demonstrated the material's high removal efficiency and its potential as an effective adsorbent in environmental cleanup (Rahman & Nasir, 2019).
4. Synthesis of Novel Polyimides
Research into novel aromatic polyimides involved the synthesis of new diamines, including this compound derivatives. These polyimides showed significant solubility in various organic solvents and exhibited high thermal stability, making them promising materials for industrial applications (Butt et al., 2005).
5. Pharmaceutical Research
A derivative of this compound, identified as CTx-0152960, was synthesized using a hybrid flow and microwave approach. This methodology proved efficient in producing a broad spectrum protein kinase inhibitor, highlighting the compound's potential in pharmaceutical applications (Russell et al., 2015).
Mechanism of Action
properties
IUPAC Name |
4-amino-N-methylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-10-8(11)6-2-4-7(9)5-3-6/h2-5H,9H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAGFYNSCWICYPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70284370 | |
Record name | 4-amino-N-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70284370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6274-22-2 | |
Record name | 6274-22-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36985 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-amino-N-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70284370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Amino-N-methylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the solid-state reaction in synthesizing N-methyl-4-(4-nitrobenzylidene amino)benzamide from 4-amino-N-methylbenzamide?
A1: The solid-state reaction offers a more environmentally friendly and efficient method for synthesizing the Schiff base N-methyl-4-(4-nitrobenzylidene amino)benzamide. [] This approach eliminates the need for solvents, reduces waste, and often results in higher yields compared to traditional solution-based methods. [] The reaction occurs by grinding this compound and 4-nitrobenzaldehyde together at room temperature, leading to the formation of the desired Schiff base. []
Q2: How does the structure of this compound contribute to the properties of the resulting polyimide aerogels?
A2: When this compound reacts with 3,3',4,4'-biphenyltetracarboxylic dianhydride, it forms the basis of a polyimide network. [] The presence of the amide group (-CONH-) in this compound introduces intermolecular hydrogen bonding within the polyimide structure. [] This hydrogen bonding enhances the mechanical strength and thermal stability of the resulting aerogels. [] Additionally, the aromatic rings within the structure contribute to the aerogels' high surface area and porosity. []
Q3: What analytical techniques are typically employed to characterize the structure and properties of compounds derived from this compound?
A3: Several techniques are crucial for characterizing these compounds. Elemental analysis helps verify the elemental composition and confirm successful synthesis. [] H¹ NMR spectroscopy provides detailed information about the hydrogen atoms' environment within the molecule, further validating the structure. [] Differential scanning calorimetry (DSC) helps study the compound's thermal behavior, such as melting point and phase transitions. [] For materials like aerogels, additional techniques like nitrogen adsorption-desorption isotherms are employed to analyze surface area and pore size distribution. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.